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Compound of Interest

3-Hydroxyadamantan-1-yl
Compound Name:
methacrylate

Cat. No.: B038664

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper disposal of 3-Hydroxyadamantan-1-yl methacrylate. Adherence to these
procedures is essential for ensuring laboratory safety and environmental protection. This guide
Is intended for researchers, scientists, and drug development professionals familiar with
handling chemical reagents.

Essential Safety and Handling Overview

3-Hydroxyadamantan-1-yl methacrylate is a specialized methacrylate monomer. While
specific toxicity data is limited, it should be handled with the same precautions as other acrylate
and methacrylate compounds, which are known to be skin and eye irritants and potential
sensitizers. The primary hazards are associated with its reactivity and potential for uncontrolled
polymerization. Therefore, proper disposal is not merely a recommendation but a critical safety
requirement.

Quantitative Data Summary

For quick reference, the following table summarizes key physical, chemical, and safety data for
3-Hydroxyadamantan-1-yl methacrylate and general safety parameters for methacrylates.
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Property Value Source/Note
Chemical Formula C14H2003 ChemBK[1]
Molecular Weight 236.31 g/mol ChemicalBook
White to almost white powder ]
Appearance ChemicalBook[2]
or crystal
Melting Point 89.0t0 93.0 °C Echemi
Boiling Point 329 °C Echemi[3]
Density 1.17 g/cm3 Echemi[3]
Flash Point 133 °C Chemsrc[4]
Vapor Pressure 0.0+1.6 mmHg at 25°C Chemsrcl[4]
Solubility Soluble in Methanol ChemicalBook[2]
OSHA PEL (General 100 ppm (8-hour TWA) for
NJ.gov[5]
Methacrylates) Methyl Methacrylate

NFPA 704 Rating (for Methyl
Methacrylate)

Health: 2, Flammaubility: 3,
Instability: 2

CAMEO Chemicals[6]

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the approved procedure for the disposal of 3-Hydroxyadamantan-1-yl

methacrylate.

[EEN

Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

. Personal Protective Equipment (PPE) and Engineering Controls:

Gloves: Wear nitrile gloves. For prolonged contact, consider double-gloving.
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Ventilation: All handling and preparation for disposal must be conducted in a certified
chemical fume hood.

. Waste Segregation and Collection:
Unused/Excess Monomer:
o Do NOT pour down the drain or dispose of in regular trash.

o Collect in a designated, labeled, and sealed hazardous waste container. The container
should be made of a compatible material (e.g., amber glass or a chemically resistant
polymer).

o The label must clearly state "Hazardous Waste: 3-Hydroxyadamantan-1-yl
Methacrylate".

Contaminated Materials:

o All items that have come into contact with the monomer (e.g., gloves, pipette tips,
absorbent paper) must be considered hazardous waste.

o Collect these materials in a separate, sealed, and clearly labeled plastic bag or container.
. Stabilization (If Necessary):

Methacrylates can polymerize, sometimes violently, especially if exposed to heat, light, or
contaminants.

If the waste monomer will be stored for an extended period before pickup, consult with your
institution's Environmental Health and Safety (EHS) office about the need for and procedure
for adding an inhibitor.

. Storage Pending Disposal:

Store the sealed hazardous waste containers in a cool, dark, and well-ventilated area
designated for hazardous waste storage.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b038664?utm_src=pdf-body
https://www.benchchem.com/product/b038664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Ensure the storage area is away from heat sources, direct sunlight, and incompatible
materials (e.g., strong oxidizing agents, acids, and bases).

5. Final Disposal:

» Arrange for pickup and disposal through your institution's certified hazardous waste
management program.

e The recommended method of disposal for methacrylate compounds is incineration in a
licensed hazardous waste incinerator.[7] This ensures the complete destruction of the
compound.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxyadamantan-1-yl methacrylate.
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Start: Handling 3-Hydroxyadamantan-1-yl Methacrylate
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Caption: Workflow for the safe disposal of 3-Hydroxyadamantan-1-yl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 3-Hydroxyadamantan-1-yl
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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